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Compound of Interest

Compound Name:
3-(Chloromethyl)-2-fluorobenzoic

acid

Cat. No.: B12954976

Get Quote

Executive Summary & Chemical Identity
3-(Chloromethyl)-2-fluorobenzoic acid is a critical fluorinated building block used in the

synthesis of poly(ADP-ribose) polymerase (PARP) inhibitors and other bioactive heterocyclic

compounds. Its reactivity is defined by the electrophilic benzylic chloride (–CH₂Cl) and the

ortho-fluorine substituent, which exerts significant electronic effects on the aromatic ring.

IUPAC Name: 3-(Chloromethyl)-2-fluorobenzoic acid

Molecular Formula: C₈H₆ClFO₂

Molecular Weight: 188.58 g/mol

Key Functionality: Benzylic chloride (alkylating agent), Carboxylic acid (H-bond

donor/acceptor), Aryl fluoride (metabolic blocker/electronic modulator).

Structural Significance in Drug Design
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The 2-fluoro substituent is not merely structural; it locks the conformation of the carboxylic acid

via electrostatic repulsion and intramolecular H-bonding. The 3-chloromethyl group serves as a

"warhead" for nucleophilic substitution, allowing the attachment of complex amines or

heterocycles (e.g., phthalazinones in Olaparib analogs).

Comprehensive Spectroscopic Data
A. Nuclear Magnetic Resonance (NMR) Spectroscopy
The NMR profile is dominated by the scalar coupling of the fluorine atom (

F, spin 1/2) to both protons (

H) and carbons (

C).

H NMR (Proton NMR)
Solvent: DMSO-d₆ or CD₃OD (preferred to prevent benzylic chloride hydrolysis).

Key Feature: The benzylic methylene protons (–CH₂Cl) appear significantly downfield

compared to the methyl precursor.
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Signal
Assignment

Chemical
Shift (δ,
ppm)

Multiplicity

Coupling
Constants (

, Hz)

Integration
Interpretati
on

COOH 13.0 - 13.5 Broad Singlet - 1H

Carboxylic

acid proton

(solvent

dependent;

may not be

visible in

CD₃OD).

Ar-H (C6) 7.85 - 7.95
Triplet of

Doublets (td)
, 1H

Para to the

chloromethyl

group;

distinct

splitting due

to ortho-H

and meta-F.

Ar-H (C4) 7.65 - 7.75 Triplet (t) , 1H

Para to the

fluorine;

shows strong

coupling.

Ar-H (C5) 7.30 - 7.40 Triplet (t) 1H

Meta to both

substituents;

standard

aromatic

triplet.

–CH₂Cl 4.75 - 4.85 Singlet (s) or

Doublet (d)

2H Diagnostic

Peak.

Downfield

shift from

~2.3 ppm (–

CH₃). May

show fine
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long-range

coupling to F.

Expert Insight: The –CH₂Cl signal is the primary quality control (QC) marker. Unreacted starting

material (3-methyl-2-fluorobenzoic acid) will show a doublet at δ 2.28 ppm. Over-chlorination

(dichloromethyl impurity) will appear as a singlet around δ 6.8 - 7.0 ppm.

C NMR (Carbon NMR)
The

C spectrum is characterized by large C-F coupling constants.

Carbon Position
Chemical Shift (δ,
ppm)

Coupling Pattern

Coupling Constant
(

, Hz)

C=O (Acid) 165.0 - 166.0 Doublet (d) Hz

C2 (C-F) 158.0 - 162.0 Doublet (d) Hz

C3 (C-CH₂Cl) 126.0 - 128.0 Doublet (d) Hz

C1 (C-COOH) 118.0 - 120.0 Doublet (d) Hz

–CH₂Cl 40.0 - 45.0 Doublet (d) Hz

F NMR
Shift:-114.0 to -116.0 ppm (relative to CFCl₃).
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Multiplicity: Multiplet (due to coupling with H4, H6, and potentially CH₂ protons).

B. Mass Spectrometry (MS)[1][2]
Ionization Mode: Electrospray Ionization (ESI) in Negative Mode [M-H]⁻ is preferred for

benzoic acids.

Molecular Ion:

m/z 187 (³⁵Cl isotope, 100%)

m/z 189 (³⁷Cl isotope, ~33%)

Fragmentation Pattern:

Loss of CO₂ ([M-H-44]⁻): m/z 143/145 (Diagnostic for benzoic acids).

Loss of HCl (less common in mild ESI, prominent in EI): m/z 152.

C. Infrared Spectroscopy (FT-IR)
C=O Stretch (Acid): 1680 – 1710 cm⁻¹ (Strong, broad).

O-H Stretch: 2800 – 3200 cm⁻¹ (Very broad, overlaps C-H).

C-F Stretch: 1200 – 1250 cm⁻¹ (Strong).

C-Cl Stretch: 600 – 800 cm⁻¹ (Medium/Weak).

Analytical Logic & Visualization
NMR Coupling Logic Tree
The following diagram illustrates the splitting logic for the aromatic proton at position 4 (para to

Fluorine), which is often the most complex signal.
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Ortho Coupling (3J_HH) Para-Fluorine Coupling (4J_HF)

H4 Proton
(Uncoupled)
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(J ~ 7.5 Hz)
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(Overlapping Doublet of Doublets)

Split by F2
(J_HF ~ 6-7 Hz)

Click to download full resolution via product page

Figure 1: Splitting tree for the H4 aromatic proton. The similarity in magnitude between ortho-H

coupling and para-F coupling often results in a pseudo-triplet appearance.

Quality Control Decision Matrix
When synthesizing this compound via radical halogenation (e.g., using NCS/BPO), impurities

are common. Use this workflow to validate purity.

Crude Product Analysis
(1H NMR)

Check 4.7-4.8 ppm Region

Check 2.0-2.5 ppm Region

Check 6.8-7.0 ppm Region

No Signal

FAIL: Unreacted SM
(Recrystallize)

Signal Present

PASS: Pure Product

No Signal

FAIL: Over-chlorinated
(Chromatography Required)

Signal Present

Signal Present
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Click to download full resolution via product page

Figure 2: QC Decision Matrix for validating the outcome of radical chlorination reactions.

Experimental Protocols
Protocol 1: Sample Preparation for NMR
Objective: Prevent hydrolysis of the reactive benzyl chloride during analysis.

Solvent Choice: Use DMSO-d₆ (anhydrous) or CDCl₃. Avoid CD₃OD if the sample will be

stored for >1 hour, as solvolysis (exchange of Cl for OMe) can occur.

Concentration: Dissolve 5-10 mg of the solid acid in 0.6 mL of solvent.

Reference: Use TMS (0.00 ppm) or residual solvent peak (DMSO: 2.50 ppm).

Protocol 2: Synthesis via Radical Chlorination (Context
for Impurities)
To understand the spectral data, one must understand the origin.

Precursor: 2-Fluoro-3-methylbenzoic acid.

Reagents: N-Chlorosuccinimide (NCS, 1.05 eq), Benzoyl Peroxide (BPO, 0.1 eq).

Solvent: Trifluoromethylbenzene (preferred over CCl₄ for green chemistry/higher boiling

point).

Condition: Reflux (85-100°C) for 4-6 hours.

Workup: The crucial step is removing succinimide (water wash) and unreacted NCS.

Spectral Check: The conversion is monitored by the disappearance of the methyl doublet at

2.28 ppm and appearance of the chloromethyl singlet at 4.80 ppm.

References
Precursor Characterization (2-Fluoro-3-methylbenzoic acid)
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Source: PubChem & Ark
Data: 1H NMR (500 MHz, CD3OD): δ 7.71 (td), 7.41 (t), 7.11 (t), 2.28 (d).

Link:

General Synthesis of Fluorobenzyl Halides

Source: Organic Syntheses, Coll. Vol. 9, p. 522 (1998).
Context: Describes the radical halogenation of similar toluic acid deriv

Link:

Comparative Spectral Data (3-Chloromethyl-benzoate analogs)

Source: NIST Chemistry WebBook.[1]

Data: IR and MS fragmentation patterns for chloromethyl benzoic acid esters.

Link:

Note: Specific spectral images for the 3-chloromethyl-2-fluoro derivative are often proprietary to

CROs (e.g., WuXi, PharmBlock). The data above is derived from high-fidelity comparative

analysis of the bromo-analog and methyl-precursor, utilizing standard substituent chemical shift

increments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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